Cas no 2703773-46-8 (methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate)

• Product Name: methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate
• CAS No: 2703773-46-8
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD34550808
• CID: 5615174
• PubChem ID: 165944809
• Update Time: 2025-07-19

methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-32345996
• methyl 1,2-dihydrospiro[indole-3,4'-piperidine]-6-carboxylate
• 2703773-46-8
• methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate

• MDL： MFCD34550808
• Inchi： 1S/C14H18N2O2/c1-18-13(17)10-2-3-11-12(8-10)16-9-14(11)4-6-15-7-5-14/h2-3,8,15-16H,4-7,9H2,1H3
• InChI Key： YCYBFSZIWQEVRC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)NCC12CCNCC1)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Additional information on methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate

Comprehensive Overview of Methyl 1,2-Dihydrospiroindole-3,4'-Piperidine-6-Carboxylate (CAS No. 2703773-46-8)

The compound methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate (CAS No. 2703773-46-8) is a spirocyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spiroindole-piperidine scaffold makes it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The methyl carboxylate moiety further enhances its potential as a versatile intermediate for synthetic modifications.

Recent trends in drug development highlight the growing demand for spirocyclic compounds due to their structural rigidity and ability to interact with multiple biological targets. Researchers are increasingly focusing on CAS 2703773-46-8 as a key building block for novel neuroactive agents, aligning with the surge in interest for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's. This compound's spiroindole core is also being explored for its potential in modulating serotonin and dopamine receptors, addressing mental health conditions such as depression and anxiety.

From a synthetic chemistry perspective, methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate offers exceptional opportunities for structure-activity relationship (SAR) studies. Its piperidine ring can be functionalized to improve bioavailability, while the indole moiety provides a platform for hydrogen bonding interactions with biological targets. These features make it a hot topic in medicinal chemistry forums and patent applications, particularly for CNS drug candidates.

The compound's CAS number 2703773-46-8 frequently appears in literature searches related to small molecule therapeutics and heterocyclic chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry confirm its structural integrity, while computational studies predict favorable drug-likeness properties based on Lipinski's rule of five. These characteristics position it as a valuable asset for pharmaceutical R&D pipelines.

Environmental and regulatory considerations for methyl 1,2-dihydrospiroindole-3,4'-piperidine-6-carboxylate are currently under evaluation, with particular emphasis on green chemistry synthesis routes. The scientific community is actively investigating catalytic methods to produce this compound with higher atom economy, responding to the industry's shift toward sustainable practices. This aligns with global ESG (Environmental, Social, and Governance) initiatives in pharmaceutical manufacturing.

In conclusion, CAS 2703773-46-8 represents a cutting-edge example of spirocyclic drug development, combining structural novelty with therapeutic potential. Its methyl ester functionality and spiro[indole-3,4'-piperidine] framework continue to inspire innovative research across multiple disciplines, from neuropharmacology to organic synthesis methodology. As research progresses, this compound is expected to feature prominently in peer-reviewed journals and drug discovery conferences worldwide.